Cas no 951979-88-7 (9-(1-benzylpiperidin-4-yl)-3-phenyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one)

• Product Name: 9-(1-benzylpiperidin-4-yl)-3-phenyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
• CAS No: 951979-88-7
• MF: C₂₉H₂₈N₂O₃
• MW: 452.544227600098
• CID: 5431539
• Update Time: 2025-07-18

9-(1-benzylpiperidin-4-yl)-3-phenyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 9-(1-benzylpiperidin-4-yl)-3-phenyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• 4H,8H-Pyrano[2,3-f][1,3]benzoxazin-4-one, 9,10-dihydro-3-phenyl-9-[1-(phenylmethyl)-4-piperidinyl]-
• 9-(1-benzylpiperidin-4-yl)-3-phenyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

• Inchi： 1S/C29H28N2O3/c32-28-24-11-12-27-25(29(24)33-19-26(28)22-9-5-2-6-10-22)18-31(20-34-27)23-13-15-30(16-14-23)17-21-7-3-1-4-8-21/h1-12,19,23H,13-18,20H2
• InChI Key： LVVFBZOCPJGGLW-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=O)C(C4=CC=CC=C4)=COC3=C2CN(C2CCN(CC3=CC=CC=C3)CC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 9-(1-benzylpiperidin-4-yl)-3-phenyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

Comprehensive Analysis of 9-(1-benzylpiperidin-4-yl)-3-phenyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one (CAS No. 951979-88-7)

The compound 9-(1-benzylpiperidin-4-yl)-3-phenyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one (CAS No. 951979-88-7) is a structurally complex molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique chromeno-oxazinone core, combined with a benzylpiperidine moiety, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential in modulating biological pathways, which aligns with current trends in targeted drug discovery and small molecule therapeutics.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in AI-driven drug design and computational chemistry. The 951979-88-7 compound fits into this narrative, as its structure offers multiple sites for functionalization, a feature highly sought after in medicinal chemistry. Questions like "How does the benzylpiperidine group influence bioavailability?" or "What are the synthetic routes for chromeno-oxazinone derivatives?" are frequently searched, reflecting the compound's relevance in modern research.

The chromeno[8,7-e][1,3]oxazin-4-one scaffold is notable for its rigid planar structure, which enhances binding affinity to specific protein targets. This property is critical in the development of kinase inhibitors and GPCR modulators, areas of high interest in oncology and neurological disorders. The inclusion of a phenyl group at the 3-position further diversifies its interaction profiles, making it a versatile building block for structure-activity relationship (SAR) studies.

From a synthetic perspective, the 951979-88-7 compound poses intriguing challenges. Chemists often explore multicomponent reactions or catalytic cyclization strategies to construct its fused ring system. Such methodologies are frequently discussed in forums and publications, as they align with the broader push for green chemistry and atom economy. Searches like "efficient synthesis of chromeno-oxazinones" or "piperidine derivatives in drug design" highlight the compound's intersection with cutting-edge methodologies.

Beyond its chemical allure, 9-(1-benzylpiperidin-4-yl)-3-phenyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one has implications in bioimaging and diagnostic probes. Its fluorescent properties, attributed to the extended π-conjugation, are being investigated for cell labeling applications. This ties into the growing interest in theranostics, where compounds serve dual roles in therapy and imaging—a hot topic in precision medicine.

In summary, CAS No. 951979-88-7 represents a fascinating case study in molecular diversity and pharmacological potential. Its structural features resonate with contemporary themes like fragment-based drug discovery and AI-augmented synthesis, ensuring its place in both academic and industrial research. As the scientific community continues to unravel its properties, this compound is poised to inspire innovations across multiple disciplines.